Cas no 922055-32-1 (N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)cyclopentanecarboxamide)

• Product Name: N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)cyclopentanecarboxamide
• CAS No: 922055-32-1
• CID: 6407894
• PubChem ID: 18571317
• Update Time: 2025-05-22

N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)cyclopentanecarboxamide
• F2269-0034
• 922055-32-1
• AKOS024634288
• N-{9-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}cyclopentanecarboxamide
• N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)cyclopentanecarboxamide

• Inchi： 1S/C20H20N2O3/c1-25-18-9-5-4-8-14(18)12-21-16-10-15(11-17(23)19(16)25)22-20(24)13-6-2-3-7-13/h4-5,8-13H,2-3,6-7H2,1H3,(H,22,24)
• InChI Key： UCIKPNQQUOZNDA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(=O)C3=C(=C2)N=CC2=CC=CC=C2O3C)=O)CCCC1

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)cyclopentanecarboxamide

N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)cyclopentanecarboxamide

The compound N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)cyclopentanecarboxamide, with the CAS number 922055-32-1, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoxazepine ring system with a cyclopentanecarboxamide group. The benzoxazepine moiety, a fused bicyclic structure consisting of a benzene ring and an oxazepine ring, contributes to the compound's intriguing electronic properties and potential bioactivity.

Recent studies have highlighted the importance of benzoxazepine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The substitution pattern on the benzoxazepine ring plays a crucial role in determining the compound's activity. In this case, the presence of a methyl group at position 5 and an oxygen atom at position 6 creates a specific electronic environment that may enhance binding affinity to target proteins. Additionally, the cyclopentanecarboxamide group attached at position 8 introduces further functional diversity, potentially influencing solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involving protein kinases. For instance, studies have shown that certain benzoxazepine derivatives can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these enzymes, the compound may exhibit anti-proliferative effects on cancer cells, making it a candidate for anti-cancer drug development.

Moreover, the compound's structural versatility allows for further modification and optimization. Chemists have employed various synthetic strategies to introduce additional functional groups or alter the existing substituents, thereby tuning the molecule's properties for specific applications. For example, introducing electron-withdrawing groups on the benzene ring could enhance the compound's stability or improve its interaction with biological targets.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The key intermediate is the benzo[b][1,4]benzoxazepine derivative, which can be synthesized via cyclization reactions of appropriate starting materials. The final step involves coupling this intermediate with cyclopentanecarboxylic acid to form the amide bond.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. For instance, ¹H NMR analysis reveals distinct signals corresponding to the methyl group on the benzene ring and the protons on the cyclopentane ring.

In terms of toxicity and safety profiles, preliminary studies suggest that this compound exhibits low toxicity in vitro and in vivo models. However, further investigations are required to fully assess its safety for human use. Regulatory agencies typically require extensive toxicological evaluations before any new drug candidate can proceed to clinical trials.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties and exploring its efficacy in preclinical models of diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant therapeutic agent.

In conclusion, N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)cyclopentanecarboxamide represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. With its unique combination of structural features and promising biological activities, this compound holds significant potential in advancing drug discovery research.